![molecular formula C19H18N4O3 B2460270 3-(3-(furan-2-yl)-1H-pyrazole-5-carbonyl)-3,4,5,6-tetrahydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-8(2H)-one CAS No. 1238343-27-5](/img/structure/B2460270.png)
3-(3-(furan-2-yl)-1H-pyrazole-5-carbonyl)-3,4,5,6-tetrahydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-8(2H)-one
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Overview
Description
The compound you mentioned is a complex organic molecule that contains several functional groups including a furan ring, a pyrazole ring, and a diazocin ring. These functional groups can potentially give the compound a variety of chemical properties and reactivities .
Synthesis Analysis
The synthesis of such a complex molecule would likely involve multiple steps and different types of chemical reactions. For example, the furan ring could be formed through a Paal-Knorr synthesis or similar methods . The pyrazole ring could be synthesized through a condensation reaction of hydrazines and 1,3-diketones .Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The furan ring is a five-membered ring with an oxygen atom, the pyrazole ring is a five-membered ring with two nitrogen atoms, and the diazocin ring is a seven-membered ring with two nitrogen atoms .Chemical Reactions Analysis
The compound could potentially undergo a variety of chemical reactions due to the presence of multiple functional groups. For example, the furan ring could undergo reactions at the oxygen atom or at the carbon atoms of the ring. The pyrazole ring could undergo reactions at the nitrogen atoms or at the carbon atoms of the ring .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on the specific arrangement of atoms and the presence of functional groups. For example, the presence of multiple nitrogen atoms could potentially make the compound a base .Scientific Research Applications
Synthesis and Chemical Properties
Researchers have developed novel synthetic methodologies for creating compounds with intricate structures related to the specified chemical. For instance, microwave-assisted synthesis has been employed for the efficient and eco-friendly production of novel pyrazoline derivatives, showcasing significant antibacterial and anti-inflammatory activities. These methods offer advantages such as higher yields, reduced reaction times, and lower environmental impact compared to conventional synthesis techniques (Ravula et al., 2016). Additionally, the exploration of ring opening followed by ring closure reactions has led to the synthesis of novel compounds with promising properties, highlighting the versatility of these chemical frameworks in generating diverse molecules (Halim & Ibrahim, 2022).
Biological Evaluation and Applications
The synthesized compounds from this chemical class have been evaluated for various biological activities. Some derivatives have shown potent anti-inflammatory and antibacterial properties, suggesting their potential as templates for drug development. In vivo and in vitro studies underscore their significance in medicinal chemistry, with molecular docking results reinforcing their potential mechanisms of action (Ravula et al., 2016). Furthermore, certain compounds have demonstrated moderate antioxidant activities, further illustrating the diverse biological applications of these molecules (Lynda, 2021).
Advanced Applications and Studies
Beyond basic synthesis and biological evaluations, advanced studies have been conducted to explore the detailed chemical properties and further applications of these compounds. For example, quantum studies and thermodynamic properties analysis have provided deep insights into the stability and reactivity of novel pyrazolo derivatives. Such studies are crucial for understanding the fundamental aspects of these molecules, paving the way for their application in various scientific domains (Halim & Ibrahim, 2022).
Future Directions
Properties
IUPAC Name |
11-[5-(furan-2-yl)-1H-pyrazole-3-carbonyl]-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-dien-6-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N4O3/c24-18-5-1-3-16-13-7-12(10-23(16)18)9-22(11-13)19(25)15-8-14(20-21-15)17-4-2-6-26-17/h1-6,8,12-13H,7,9-11H2,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WPYFFKKZBUIZRX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CN(CC1C3=CC=CC(=O)N3C2)C(=O)C4=NNC(=C4)C5=CC=CO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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